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Compound of Interest

Compound Name: ZK824190 hydrochloride

Cat. No.: B10829437

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document summarizes publicly available information regarding the storage
and stability of ZK824190 hydrochloride. As of December 2025, detailed quantitative stability
studies, forced degradation pathways, and specific validated analytical methods for ZK824190
hydrochloride are not extensively published in the public domain. The information herein is
intended for research guidance and is compiled from supplier data sheets and general
chemical knowledge. Researchers should conduct their own stability assessments for specific
formulations and applications.

Introduction

ZK824190 hydrochloride is a selective, orally active inhibitor of the urokinase-type
plasminogen activator (uPA).[1][2][3][4] It also demonstrates inhibitory activity against tissue-
type plasminogen activator (tPA) and plasmin at higher concentrations.[1][2][4] Its role as a
potential therapeutic agent, particularly in studies related to multiple sclerosis, necessitates a
thorough understanding of its chemical stability and optimal storage conditions to ensure its
integrity and activity for research and development purposes.[1][2][3][4] The hydrochloride salt
form is noted to generally possess enhanced water solubility and stability compared to its free
base form.[3]

Recommended Storage Conditions
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Proper storage is critical to maintain the chemical and physical integrity of ZK824190
hydrochloride. The following tables summarize the recommended storage conditions based
on available supplier data.

Table 2.1: Storage of Solid (Powder) ZK824190

Hydrochloride

Condition Temperature Duration Source(s)
Cool, dry, well- N

General Storage ] Not Specified [5]
ventilated

Long-term -20°C Not Specified

Alternative Long-term -20°C 3 years

Alternative Mid-term 4°C 2 years

Table 2.2: Storage of ZK824190 Hydrochloride in
Solution
Recommendati

Solvent Temperature Duration Source(s)
ons

) Sealed, away
Various -80°C 6 months ]
from moisture

. Sealed, away
Various -20°C 1 month ]
from moisture

Note: For solutions, it is highly recommended to prepare aliquots to avoid repeated freeze-thaw
cycles, which can accelerate degradation. For in vivo experiments, freshly prepared solutions
are advised.[3]

Stability Profile

A comprehensive, publicly available stability profile for ZK824190 hydrochloride is limited. A
manufacturer's Safety Data Sheet (SDS) explicitly states "no data available" for chemical
stability, reactivity, conditions to avoid, incompatible materials, and hazardous decompaosition
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products.[5] This indicates that detailed stability-indicating assays and forced degradation
studies have not been published.

The diagram below illustrates the general factors that can influence the stability of a chemical
compound like ZK824190 hydrochloride.
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Caption: Factors Affecting ZK824190 HCI Stability.

General Experimental Protocol for Stability
Assessment

While a specific, validated stability-indicating method for ZK824190 hydrochloride is not
publicly documented, a general workflow for assessing the stability of a new chemical entity is
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outlined below. This protocol is for informational purposes and would require optimization and
validation for ZK824190 hydrochloride.

Objective

To evaluate the stability of ZK824190 hydrochloride under various stress conditions (e.g.,
heat, humidity, light, acid/base hydrolysis, oxidation) to identify potential degradation products
and establish a stability profile.

Materials
o ZK824190 hydrochloride reference standard

High-purity solvents (e.g., acetonitrile, methanol, water)

Forced degradation reagents (e.g., HCI, NaOH, H202)

Analytical instrumentation (e.g., HPLC-UV, LC-MS)

Controlled environment chambers (for temperature, humidity, and light)

General Workflow Diagram
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Caption: Generalized Workflow for a Forced Degradation Study.

Mechanism of Action: uPA Signaling Pathway
Inhibition

ZK824190 hydrochloride functions by inhibiting the enzymatic activity of urokinase-type
plasminogen activator (UPA). uPA is a serine protease that converts the zymogen plasminogen
into the active protease plasmin. Plasmin, in turn, degrades components of the extracellular

matrix (ECM), a process involved in cell migration and tissue remodeling, which is implicated in
the pathology of diseases like multiple sclerosis.
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The diagram below illustrates the simplified signaling pathway and the point of inhibition by
ZK824190 hydrochloride.
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Caption: Inhibition of the uPA Pathway by ZK824190 HCI.

Conclusion

While ZK824190 hydrochloride is a valuable tool for research, comprehensive public data on
its stability is lacking. The general recommendation is to store the solid compound under cold
(-20°C), dry conditions and to use solutions promptly, avoiding multiple freeze-thaw cycles. For
any application requiring stringent quality control, it is imperative that researchers perform their
own stability studies using validated analytical methods to ensure the integrity of the compound
in their specific formulation and experimental context.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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